5-Amino-2-(3-fluoro-benzyloxy)-benzonitrile

• Molecular Formula: C14H11FN2O
• Molecular Weight: 242.25 g/mol
• IUPAC Name: 5-amino-2-[(3-fluorophenyl)methoxy]benzonitrile
• InChI: InChI=1S/C14H11FN2O/c15-12-3-1-2-10(6-12)9-18-14-5-4-13(17)7-11(14)8-16/h1-7H,9,17H2
• InChI Key: GNURHKSRCPKWBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)COC2=C(C=C(C=C2)N)C#N

Description

5-Amino-2-(3-fluoro-benzyloxy)-benzonitrile is a useful research compound. Its molecular formula is C14H11FN2O and its molecular weight is 242.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 20A (108 mg, 0.4 mmol) and tin chloride (268 mg ,1.2 mmol) in EtOAc (4 ml) was heated to reflux for 15 h. The mixture was cooled to rt and triturated with EtOAc (2×60 ml). The filtrate was concentrated in vacuo. The combined EtOAc extracts were washed with NaHCO3 (1×30 ml), brine (1×30 ml), dried (MgSO4), filtered and concentrated in vacuo to give 20B (43 mg, 45% pure) which was used in next step without further purification.